1-(1-(4-Ethoxyphenyl)-5-oxopyrrolidin-3-yl)urea
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Description
1-(1-(4-Ethoxyphenyl)-5-oxopyrrolidin-3-yl)urea is a useful research compound. Its molecular formula is C13H17N3O3 and its molecular weight is 263.297. The purity is usually 95%.
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Scientific Research Applications
Stereoselective Synthesis
- Study : Stereoselective synthesis of an active metabolite of the potent PI3 kinase inhibitor PKI-179.
- Application : This research describes the synthesis and stereochemical determination of a related compound, showcasing its relevance in the development of kinase inhibitors, which are critical in cancer therapy and other diseases (Chen et al., 2010).
Anti-Acetylcholinesterase Activity
- Study : Synthesis and evaluation of 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas as novel acetylcholinesterase inhibitors.
- Application : This study shows the potential of similar compounds in the treatment of diseases like Alzheimer's by inhibiting acetylcholinesterase, an enzyme involved in the progression of neurodegenerative diseases (Vidaluc et al., 1995).
Molecular Self-Assembly
- Study : Complexation-induced unfolding of heterocyclic ureas.
- Application : The research explores the conformational studies of heterocyclic ureas and their unfolding to form hydrogen-bonded complexes, which is significant in the field of molecular self-assembly and nanotechnology (Corbin et al., 2001).
Enzyme Inhibition and Anticancer Properties
- Study : Synthesis, enzyme inhibition, and anticancer investigations of unsymmetrical 1,3-disubstituted ureas.
- Application : This study highlights the synthesis of urea derivatives and their role in inhibiting various enzymes and showing potential anticancer activity, indicating their significance in drug development (Mustafa et al., 2014).
Properties
IUPAC Name |
[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O3/c1-2-19-11-5-3-10(4-6-11)16-8-9(7-12(16)17)15-13(14)18/h3-6,9H,2,7-8H2,1H3,(H3,14,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNZFVZNIGGDSON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.